Cas no 899959-66-1 (N-(2,4-dimethoxyphenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: N-(2,4-dimethoxyphenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 899959-66-1
• MF: C₂₂H₂₃N₃O₃
• MW: 377.436325311661
• CID: 5489393
• Update Time: 2025-06-20

N-(2,4-dimethoxyphenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• N-(2,4-dimethoxyphenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C22H23N3O3/c1-27-17-10-11-18(20(15-17)28-2)23-22(26)25-14-13-24-12-6-9-19(24)21(25)16-7-4-3-5-8-16/h3-12,15,21H,13-14H2,1-2H3,(H,23,26)
• InChI Key： IYNZEWAOKSDKMG-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1=CC=C(OC)C=C1OC)=O)C2C1=CC=CC=C1

Additional information on N-(2,4-dimethoxyphenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

Introduction to N-(2,4-dimethoxyphenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carboxamide (CAS No. 899959-66-1)

N-(2,4-dimethoxyphenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carboxamide, identified by its unique chemical signature CAS No. 899959-66-1, represents a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule, featuring a fused pyrrolo[1,2-apyrazine] core adorned with aromatic substituents, has garnered attention due to its structural complexity and potential biological activities. The presence of dimethoxyphenyl and phenyl groups at strategic positions within its framework suggests a rich interplay of electronic and steric effects, which are critical in modulating its interactions with biological targets.

The compound's structure is a testament to the ingenuity of synthetic organic chemistry. The pyrrolo[1,2-apyrazine] scaffold is a privileged motif in drug discovery, known for its ability to engage with various biological receptors and enzymes. The incorporation of N-(2,4-dimethoxyphenyl) and 1-phenyl substituents not only enhances the molecule's lipophilicity but also introduces potential hydrogen bonding capabilities. These features are particularly relevant in the design of molecules targeting neurological and inflammatory pathways, areas where structural diversity is often key to achieving therapeutic efficacy.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of such complex molecules. Studies utilizing molecular docking simulations have shown that N-(2,4-dimethoxyphenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carboxamide can interact with several protein targets of interest. For instance, preliminary virtual screening experiments suggest potential binding affinity to enzymes involved in metabolic pathways relevant to cancer progression. This aligns with the broader trend in oncology research towards identifying small molecules that can modulate key signaling cascades.

The synthesis of this compound involves multi-step organic transformations that showcase the mastery of modern synthetic methodologies. Key steps include the formation of the pyrrolo[1,2-apyrazine] core through cyclocondensation reactions followed by functional group modifications to introduce the dimethoxyphenyl and phenyl moieties. The use of palladium-catalyzed cross-coupling reactions has been instrumental in constructing the aromatic rings with high regioselectivity. Such synthetic strategies are not only efficient but also highlight the importance of green chemistry principles in pharmaceutical manufacturing.

In parallel with synthetic efforts, researchers are exploring novel analytical techniques to fully characterize this compound. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided invaluable insights into its molecular structure and purity. Additionally, X-ray crystallography studies have been employed to elucidate its solid-state conformation. These structural determinations are crucial for understanding how the molecule behaves in different environments and for guiding further derivatization efforts.

The biological evaluation of N-(2,4-dimethoxyphenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carboxamide has revealed intriguing properties that warrant further investigation. In vitro assays have demonstrated modest inhibitory activity against certain kinases associated with inflammatory diseases. Furthermore, cell-based assays indicate potential effects on cell proliferation and differentiation pathways relevant to neurodegenerative disorders. These findings are particularly exciting given the growing body of evidence linking dysregulation of these pathways to various diseases.

One particularly notable aspect of this compound is its solubility profile. Unlike many heterocyclic molecules that exhibit poor water solubility due to hydrophobic aromatic cores alone,N-(2,4-dimethoxyphenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carboxamide benefits from hydrogen bonding capabilities introduced by its substituents. This improved solubility enhances its pharmacokinetic profile and may facilitate formulation into oral or injectable therapies without compromising bioavailability.

The development of novel drug candidates is an iterative process that relies heavily on interdisciplinary collaboration between chemists,biologists, and clinicians. As such,N-(2,4-dimethoxyphenyl)-1-phenyl-1H, H, 3H, 4H-pyrrolo^{[[] []} -carboxamide (CAS No. 899959-)-66-) represents a promising lead that embodies this collaborative spirit.

The future directions for research on this compound include exploring its mechanism of action in greater detail as well as conducting preclinical studies to assess its safety profile and therapeutic potential. Additionally,it will be essential to investigate any potential off-target effects that could influence clinical translation efforts.

In conclusion,N-((dimethoxyphenyl)) -(carboxamide)) -66) represents a fascinating example of how structural complexity can be leveraged to discover novel bioactive molecules.* Its unique scaffold,combined with functional groups designed for optimal biological interactions, positions it as a valuable tool for further medicinal chemistry investigations.* As research progresses,*this compound may contribute significantly*to advancements in treating diseases affecting multiple physiological systems.* With continued exploration*and optimization,*it holds promise as a foundation*for next-generation therapeutics.*